Cas no 164034-48-4 ((5a,22R,23R,24S)-22,23-Dihydroxyergostan-3-one)

• Product Name: (5a,22R,23R,24S)-22,23-Dihydroxyergostan-3-one
• CAS No: 164034-48-4
• Molecular Formula: C₂₈H₄₈O₃
• Molecular Weight: 432.679
• CID: 2074927
• PubChem ID: 16061345

(5a,22R,23R,24S)-22,23-Dihydroxyergostan-3-one Properties

Names and Identifiers

• 6-deoxo-3-dehydroteasterone
• (5alpha,22R,23R,24S)-22,23-dihydroxyergostan-3-one
• 3-Dehydro-6-deoxoteasterone
• (22R,23R,24S)-22,23-dihydroxy-5alpha-ergostan-3-one
• 3-oxo-campestan-22R,23R-diol
• 164034-48-4
• dehydro-deoxoteasterone
• CHEBI:20710
• (22R,23R)-22,23-dihydroxy-5alpha-campestan-3-one
• (5a,22R,23R,24S)-22,23-Dihydroxyergostan-3-one
• LMST01030125
• (5S,8R,9S,10S,13S,14S,17R)-17-[(2S,3R,4R,5S)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• Q27109342
• DTXCID5020942
• 3-oxo-5alpha-campestan-22R,23R-diol
• 22R,23R-dihydroxy-5a-campestan-3-one
• DTXSID7040942
• 3-dehydro-6-deoxoteasterone

• InChIKey： URNVSZVQLKHKDE-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H48O3/c1-16(2)17(3)25(30)26(31)18(4)22-9-10-23-21-8-7-19-15-20(29)11-13-27(19,5)24(21)12-14-28(22,23)6/h16-19,21-26,30-31H,7-15H2,1-6H3
• SMILES： [H][C@@]12CC[C@]3([H])[C@]([H])(CC[C@]4(C)[C@]([H])(CC[C@@]34[H])[C@H](C)[C@@H](O)[C@H](O)[C@@H](C)C(C)C)[C@@]1(C)CCC(=O)C2

Computed Properties

• Exact Mass: 432.36034539Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 432.36034539Da
• Heavy Atom Count: 31
• Complexity: 673
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.134
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives